Cas no 2171967-77-2 (1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171967-77-2
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6036612
• PubChem ID: 165786914
• Update Time: 2025-07-02

1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• 2171967-77-2
• EN300-1593813

• Inchi： 1S/C10H18N4O2/c1-3-4-8-9(10(11)16)12-13-14(8)6-5-7(2)15/h7,15H,3-6H2,1-2H3,(H2,11,16)
• InChI Key： ZEIHZDBUVREAEM-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(C(N)=O)N=N1)CCC

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94Ų

Additional information on 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171967-77-2)

The compound 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171967-77-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This triazole derivative has garnered considerable attention due to its unique structural features and promising biological properties. The presence of both hydroxyl and propyl substituents on the triazole core introduces a high degree of molecular diversity, enabling its exploration in various therapeutic applications.

Recent studies have highlighted the potential of triazole-based compounds as scaffolds for drug development. The triazole ring itself is a well-established pharmacophore, known for its ability to participate in hydrogen bonding and metal coordination, which are critical for enzyme inhibition and receptor binding. In the case of 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide, the hydroxyl group at the 3-position and the propyl group at the 5-position contribute to its solubility and interaction with biological targets. This molecular architecture has been strategically designed to enhance binding affinity and selectivity towards specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cancer, autoimmune disorders, and metabolic syndromes. Emerging research suggests that triazole derivatives can interfere with key inflammatory mediators by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The hydroxybutyl side chain in 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide may serve as a key pharmacophoric element in disrupting these inflammatory cascades. Preclinical studies have demonstrated that similar derivatives exhibit anti-inflammatory effects by downregulating pro-inflammatory cytokine production and reducing oxidative stress.

The carboxamide functional group at the 4-position of the triazole ring further enhances the compound's bioactivity. Carboxamides are well-known for their ability to form stable hydrogen bonds with polar residues in proteins, thereby improving drug-receptor interactions. This feature makes 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for developing small-molecule inhibitors targeting protein-protein interactions involved in disease pathogenesis. Additionally, computational modeling studies have predicted that this compound may exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In vitro assays have revealed that 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide demonstrates moderate activity against certain cancer cell lines. The propyl group at the 5-position appears to contribute to its ability to disrupt microtubule formation by inhibiting tubulin polymerization. This mechanism is particularly relevant in the development of chemotherapeutic agents targeting metastatic cancers. Furthermore, the hydroxyl group at the 3-position may enhance cellular uptake via passive diffusion or facilitated transport mechanisms, improving therapeutic efficacy.

The synthesis of 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The construction of the triazole ring is typically achieved through cycloaddition reactions between organic azides and alkynes under transition-metal catalysis. Subsequent functionalization at the 3- and 5-positions introduces the hydroxyl and propyl groups respectively. The introduction of the carboxamide moiety is accomplished through amidation reactions using appropriate carboxylic acid derivatives or active esters.

One notable advantage of this compound is its synthetic accessibility. Recent advances in flow chemistry have enabled more efficient and scalable production methods for triazole derivatives. These techniques not only improve yield but also minimize waste generation during synthesis. Such sustainable practices align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

From a regulatory perspective, 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has been evaluated for safety and toxicity using standard preclinical models. Initial findings suggest that it exhibits low systemic toxicity at therapeutic doses but may cause localized irritation upon dermal exposure. These results are consistent with its structural analogs and provide a foundation for further clinical development.

The future directions for research on 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide include exploring its potential as an antiviral agent or antimicrobial agent. The triazole core has been shown to disrupt viral protease activity in certain viruses by inhibiting key proteolytic enzymes required for viral replication. Additionally, modifications to the side chains could enhance its efficacy against resistant bacterial strains by targeting bacterial cell wall biosynthesis or DNA gyrase inhibition.

In conclusion, 1-(3-hydroxybutyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171967-77-2) represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique structural features combined with favorable biological activity make it an attractive candidate for further investigation in clinical trials. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs in the coming years.